Cas no 77444-88-3 (1-Benzyl-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine)

• Product Name: 1-Benzyl-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine
• CAS No: 77444-88-3
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• MDL: MFCD05256272
• CID: 1069446
• PubChem ID: 1485735
• Update Time: 2025-04-20

1-Benzyl-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine
• 1-BENZYL-3-METHANESULFONYL-4,5-DIMETHYL-1H-PYRROL-2-YLAMINE
• 1-Benzyl-2-amino-3-methylsulfonyl-4,5-dimethylpyrrole
• AC1LSCF2
• AG-A-18721
• CTK6B3539
• SBB055793
• SR-01000309382-1
• 1-benzyl-3-methanesulfonyl-4,5-dimethyl-1H-pyrrol-2-amine
• 1-benzyl-4,5-dimethyl-3-methylsulfonylpyrrol-2-amine
• CS-0363824
• 7X-0291
• AKOS015993495
• 77444-88-3
• DTXSID10363335
• SR-01000309382
• 1-Benzyl-4,5-dimethyl-3-(methylsulphonyl)-1H-pyrrol-2-amine
• MFCD05256272
• 1-BENZYL-3-METHANESULFONYL-4,5-DIMETHYLPYRROL-2-AMINE

• MDL： MFCD05256272
• Inchi： 1S/C14H18N2O2S/c1-10-11(2)16(9-12-7-5-4-6-8-12)14(15)13(10)19(3,17)18/h4-8H,9,15H2,1-3H3
• InChI Key： KUGCTJKXMJGSBB-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(N)N(CC2C=CC=CC=2)C(C)=C1C)(=O)=O

Computed Properties

• Exact Mass: 278.10889899g/mol
• Monoisotopic Mass: 278.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 508.3±50.0 °C at 760 mmHg
• Flash Point: 261.2±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Benzyl-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)